N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methoxy-5-methylbenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C22H26N2O5S/c1-6-11-24-17-13-16(8-10-18(17)29-14-22(3,4)21(24)25)23-30(26,27)20-12-15(2)7-9-19(20)28-5/h6-10,12-13,23H,1,11,14H2,2-5H3
• InChI Key: KMKRYVMWZLAWKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CC=C)(C)C
• Molecular Formula: C22H26N2O5S
• Molecular Weight: 430.5 g/mol

Description

This compound is a sulfonamide derivative, which is a class of organic compounds widely used in medicinal chemistry. It also contains an oxazepine ring, which is a seven-membered heterocyclic compound containing an oxygen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the oxazepine ring and the attachment of the sulfonamide group. Without specific literature or patents, it’s difficult to provide a detailed synthesis route.

Molecular Structure Analysis

The molecular structure would be characterized by the presence of the oxazepine ring, the sulfonamide group, and various substituents. Techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography could be used to analyze the structure.

Chemical Reactions Analysis

As for the chemical reactions, it would depend on the specific conditions and reagents used. Sulfonamides, for example, are known to undergo reactions like hydrolysis, acylation, and displacement by amines.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, etc., would need to be determined experimentally.

Scientific Research Applications

Antimicrobial Activity

• The compound’s structure suggests potential antimicrobial properties. .

Anticancer Potential

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Neuropharmacology and Antidepressant Activity

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Cardiovascular Health and Antihypertensive Activity

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Drug Development and Pharmacological Applications

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Mechanism of Action

The mechanism of action in a biological system would depend on the specific biological targets of the compound. Many sulfonamides, for example, are used as antibiotics that inhibit bacterial enzymes.

Safety and Hazards

The safety and hazards would also need to be determined experimentally. It’s important to handle all chemical compounds with appropriate safety measures until their toxicity is known.

Future Directions

Future research could involve synthesizing the compound and studying its properties and potential applications. This could include testing its biological activity, optimizing its synthesis, and investigating its mechanism of action.